![molecular formula C22H25N3O4 B2954423 N'-(1-acetyl-3,4-dihydro-2H-quinolin-7-yl)-N-[2-(2-methoxyphenyl)ethyl]oxamide CAS No. 898439-56-0](/img/structure/B2954423.png)
N'-(1-acetyl-3,4-dihydro-2H-quinolin-7-yl)-N-[2-(2-methoxyphenyl)ethyl]oxamide
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Description
N'-(1-acetyl-3,4-dihydro-2H-quinolin-7-yl)-N-[2-(2-methoxyphenyl)ethyl]oxamide is a useful research compound. Its molecular formula is C22H25N3O4 and its molecular weight is 395.459. The purity is usually 95%.
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Scientific Research Applications
Theoretical Study on Corrosion Inhibition
A theoretical study on quinoxalines, which share structural similarities with quinolines, demonstrated their efficacy as corrosion inhibitors for copper in nitric acid media. Quantum chemical calculations were employed to establish the relationship between molecular structure and inhibition efficiency, suggesting potential applications for similar quinoline derivatives in corrosion prevention (Zarrouk et al., 2014).
Anion Coordination and Self-Assembly
Research on amide derivatives of quinoline highlighted their unique spatial orientations affecting anion coordination. Such compounds can exhibit tweezer-like geometry, forming channel-like structures through weak interactions. This structural peculiarity could be leveraged in designing new materials or sensors (Kalita & Baruah, 2010).
Structural Studies on Co-crystals
A structural study on co-crystals and salts of quinoline derivatives with an amide bond provided insights into their potential for creating diverse molecular architectures. Such compounds can form co-crystals with aromatic diols, exhibiting unique properties that could be useful in materials science (Karmakar et al., 2009).
Novel Chemosensors for Metal Ions
Quinoline derivatives have been explored as chemosensors for metal ions, such as Zn2+. These sensors show remarkable fluorescence enhancement in the presence of specific ions, indicating their application in monitoring metal concentrations in biological and environmental samples (Park et al., 2015).
Antimicrobial Activity
Research into succinimido(2-aryl-4-oxo-3-{((quinolin-8-yloxy)acetyl)amino}-1,3-thiazolidin-5-yl)acetates showcased the antimicrobial potential of quinoline derivatives. These compounds exhibited significant inhibition of bacterial and fungal growth, suggesting their application in developing new antimicrobial agents (Ahmed et al., 2006).
Properties
IUPAC Name |
N'-(1-acetyl-3,4-dihydro-2H-quinolin-7-yl)-N-[2-(2-methoxyphenyl)ethyl]oxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25N3O4/c1-15(26)25-13-5-7-16-9-10-18(14-19(16)25)24-22(28)21(27)23-12-11-17-6-3-4-8-20(17)29-2/h3-4,6,8-10,14H,5,7,11-13H2,1-2H3,(H,23,27)(H,24,28) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ISVLSPJIRKJMJH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCCC2=C1C=C(C=C2)NC(=O)C(=O)NCCC3=CC=CC=C3OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.